Cas no 94-37-1 (Dicyclopentamethylenethiuram Disulfide)

• Product Name: Dicyclopentamethylenethiuram Disulfide
• CAS No: 94-37-1
• MF: C₁₂H₂₀N₂S₄
• MW: 320.560597419739
• CID: 803876
• PubChem ID: 7188
• Update Time: 2025-06-09

Dicyclopentamethylenethiuram Disulfide Chemical and Physical Properties

Names and Identifiers

• DI-N-PENTAMETHYLENETHIURAM DISULFIDE
• piperidine-1-carbothioylsulfanyl piperidine-1-carbodithioate
• 1-Piperidinethiocarbonyl disulfide
• Dicyclopentamethylenethiuram disulfide
• Dipentamethylenethiuram disulfide
• N,N,N',N'-Bis-pentamethylenthiuramdisulfid
• 1,1'-(dithiodicarbonothioyl)bispiperidine
• bis(piperidinothiocarbonyl)disulfide
• 1,1'-(dithiodicarbonothioyl)bis-piperidin
• N,N'-Pentamethylenethiuram disulfide
• NSC 527035
• NSC 527055
• Robac PTD
• AKOS005207086
• BRN 0247608
• FS-6094
• Bis(piperidinothiocarbonyl) disulfide
• Di(1-piperidinyl)dithioperoxyanhydride #
• CR113982E5
• CS-0368223
• NCGC00181776-02
• 94-37-1
• NSC-527035
• Bis(1-piperidylthiocarbonyl)disulfide
• Piperidine,1'-(dithiodicarbonothioyl)bis-
• Q27275671
• NSC527055
• SCHEMBL139465
• DICYCLOPENTAMETHYLENETHIURAMDISULFIDE
• BDBM50414948
• CHEMBL121516
• 5-20-02-00523 (Beilstein Handbook Reference)
• SR-01000944998
• EINECS 202-328-1
• Bis(piperidinylthiocarbonyl) disulfide
• Tox21_113156
• METHANETHIONE, 1,1'-DITHIOBIS(1-(1-PIPERIDINYL)-
• FT-0624746
• DTXCID1028653
• Tox21_113156_1
• UNII-CR113982E5
• Disulfide, bis(1-piperidinylthioxomethyl)
• DICYCLOPENTAMETHYLENETHIURAM DISULPHIDE
• NS00021403
• 1,1'-Dithiobis[1-(1-piperidinyl)methanethione]
• Bis(piperidinothioxomethyl) disulfide
• Piperidine, 1,1'-(dithiodicarbonothioyl)bis-
• KNBRWWCHBRQLNY-UHFFFAOYSA-N
• NSC-527055
• GEO-01024
• Bis(pentamethylene)thiuram disulfide
• NCGC00181776-01
• SR-01000944998-1
• Bis(piperidinothiocarbonyl) disulphide
• DISULFIDE, BIS(PIPERIDINOTHIOCARBONYL)
• CAS-94-37-1
• DB14174
• 1-(piperidine-1-carbothioyldisulfanylcarbothioyl)piperidine
• Piperidine-1-carbothioic dithioperoxyanhydride
• EN300-18532247
• NSC527035
• MFCD00006488
• dipentamethylenethiuram disulphide
• Bis(1-piperidylthiocarbonyl) disulfide
• DTXSID4048727
• BBL102744
• dipiperidin-1-yldithioperoxyanhydride
• Disulfide, bis(1piperidinylthioxomethyl)
• Bis(1piperidylthiocarbonyl) disulfide
• SBI-0653898.0001
• Piperidine, 1,1'(dithiodicarbonothioyl)bis (9CI)
• 1Piperidinethiocarbonyl disulfide
• Piperidine-1-carbothioic dithioperoxyanhydride;1,1'-Dithiobis[1-(1-piperidinyl)-methanethione
• Piperidine, 1,1'(dithiodicarbonothioyl)bis
• STL556550
• 1,1'(Dithiodicarbonothioyl)bispiperidine
• DB-057496
• Dicyclopentamethylenethiuram Disulfide

• MDL： MFCD00006488
• Inchi： 1S/C12H20N2S4/c15-11(13-7-3-1-4-8-13)17-18-12(16)14-9-5-2-6-10-14/h1-10H2
• InChI Key： KNBRWWCHBRQLNY-UHFFFAOYSA-N
• SMILES： S(C(N1CCCCC1)=S)SC(N1CCCCC1)=S

Computed Properties

• Exact Mass: 320.05100
• Monoisotopic Mass: 320.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Color/Form: Light beige or yellowish solid
• Density: 1.35 g/cm3
• Melting Point: 129-130 ºC (ethanol )
• Boiling Point: 436.6°C at 760 mmHg
• Flash Point: 217.9°C
• Refractive Index: 1.5700 (estimate)
• Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
• PSA: 121.26000
• LogP: 3.78520
• Solubility: Not determined

Dicyclopentamethylenethiuram Disulfide Security Information

• Hazard Category Code： 43-36/37/38
• Safety Instruction： 37-26-24
• Hazardous Material Identification：
• Risk Phrases：R43; R36/37/38

Additional information on Dicyclopentamethylenethiuram Disulfide

Dicyclopentamethylenethiuram Disulfide (CAS No. 94-37-1): A Comprehensive Overview

Dicyclopentamethylenethiuram Disulfide, commonly referred to by its CAS number 94-37-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This organosulfur compound, characterized by its unique dicyclopentadienyl and thiuram disulfide moieties, has garnered attention for its diverse applications and potential in various scientific domains.

The molecular structure of Dicyclopentamethylenethiuram Disulfide consists of two cyclopentadienyl rings linked by a sulfur bridge, with additional sulfur atoms forming disulfide bonds. This configuration imparts remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound's ability to participate in redox reactions and its interaction with biological systems have been extensively studied, leading to a growing body of research on its applications.

In recent years, Dicyclopentamethylenethiuram Disulfide has been explored for its potential in pharmaceutical development. Its chemical properties allow it to act as a precursor in the synthesis of various therapeutic agents. Notably, studies have demonstrated its role in the development of novel antimicrobial and antifungal compounds. The compound's ability to disrupt microbial cell membranes and inhibit enzymatic activity has made it a promising candidate for treating resistant infections.

Moreover, the compound has shown promise in the field of materials science. Researchers have utilized Dicyclopentamethylenethiuram Disulfide to develop advanced polymers and coatings with enhanced durability and chemical resistance. These materials find applications in industries ranging from aerospace to automotive, where performance under extreme conditions is critical.

The environmental impact of Dicyclopentamethylenethiuram Disulfide has also been a subject of interest. Studies have investigated its degradation pathways and ecotoxicological effects. While the compound exhibits some persistence in environmental matrices, research efforts are ongoing to develop more sustainable synthetic routes that minimize environmental footprint.

In the realm of nanotechnology, Dicyclopentamethylenethiuram Disulfide has been incorporated into nanocarriers for drug delivery systems. Its stability and biocompatibility make it an ideal candidate for encapsulating sensitive pharmaceuticals, improving bioavailability and therapeutic efficacy. This application holds particular promise for treating chronic diseases where sustained drug release is desired.

The compound's role in catalysis cannot be overlooked either. Its unique molecular framework allows it to act as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules. This capability is crucial in industrial processes where efficient and selective reactions are paramount.

Recent advancements in computational chemistry have further enhanced our understanding of Dicyclopentamethylenethiuram Disulfide. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets, aiding in the design of more effective derivatives. These computational tools are indispensable in modern drug discovery pipelines.

The safety profile of Dicyclopentamethylenethiuram Disulfide is another critical aspect that has been thoroughly examined. Toxicological studies have assessed its effects on various organisms, providing data on safe handling procedures and potential exposure risks. Regulatory agencies rely on this information to establish guidelines for industrial use and laboratory research.

In conclusion, Dicyclopentamethylenethiuram Disulfide (CAS No. 94-37-1) is a multifaceted compound with applications spanning pharmaceuticals, materials science, environmental chemistry, nanotechnology, catalysis, and computational chemistry. Its unique properties make it a valuable tool for researchers across multiple disciplines, driving innovation and progress in these fields.